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Compound of Interest

Compound Name: Fantofarone

Cat. No.: B1672053

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
Fantofarone stock solutions, ensuring optimal stability and performance in research and
development applications. Fantofarone is a potent and selective L-type voltage-gated calcium
channel inhibitor, crucial for studies in cardiovascular research and other calcium signaling-
dependent processes.[1][2][3][4]

Chemical and Physical Properties

Fantofarone, also known as SR 33557, is a calcium channel antagonist belonging to the
sulfone indolizine class.[5] Its unique structure distinguishes it from other calcium channel
blockers like dihydropyridines, phenylalkylamines, and benzothiazepines.[2]
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Property Value Reference
Synonyms SR 33557 [1][6]

CAS Number 114432-13-2 [11[6][7][8]
Molecular Formula C31H38N205S [11061[7]
Molecular Weight 550.71 g/mol [81I9][10]
Appearance Crystalline solid [1][6]

Purity >98% [1][6]
Melting Point 82-83°C [11]

UV/Vis (Amax) 233, 304 nm [1][6]

Solubility and Stock Solution Preparation

The solubility of Fantofarone is critical for the preparation of accurate and effective stock
solutions. It is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF).[1][6]

Solvent Solubility Reference
DMSO > 10 mg/mL (~18.16 mM) [1][6]

100 mg/mL (181.58 mM) with 8]

ultrasound

DMF 10 mg/mL (~18.16 mM) [1]

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution (for in vitro use)

This protocol describes the preparation of a 10 mM stock solution of Fantofarone in DMSO, a
common solvent for cell-based assays.

Materials:
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» Fantofarone powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated precision balance

o Vortex mixer

o (Optional) Ultrasonic bath

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination, especially for cell-based applications.

» Weighing Fantofarone: Accurately weigh the desired amount of Fantofarone powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 5.507 mg of Fantofarone
(Molecular Weight = 550.71 g/mol ).

e Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed Fantofarone. For
a 10 mM solution, if you weighed 5.507 mg, add 1 mL of DMSO. To aid dissolution, vortex
the solution thoroughly. If precipitation occurs, gentle warming or sonication can be applied.
[8] It is crucial to use high-purity, anhydrous DMSO as its hygroscopic nature can affect
solubility.[8]

 Aliquotting: Once the Fantofarone is completely dissolved, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-100 L) in sterile microcentrifuge tubes. This minimizes
contamination and degradation from repeated freeze-thaw cycles.[8]

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots as recommended in the storage section
below.

Protocol 2: Preparation of Solutions for in vivo Use
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For animal studies, specific solvent systems are required to ensure biocompatibility. Below are
two established protocols.[8] It is recommended to prepare these solutions fresh on the day of
use.[8]

Protocol 2A: DMSO/PEG300/Tween-80/Saline Formulation

Prepare a concentrated stock solution of Fantofarone in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, take 100 pL of the 25 mg/mL DMSO stock.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to reach a final volume of 1 mL. The final concentration will be 2.5
mg/mL.[8]

Protocol 2B: DMSO/Corn Oil Formulation
e Prepare a concentrated stock solution of Fantofarone in DMSO.

e To a suitable volume of corn oil, add the DMSO stock solution to achieve the desired final
concentration. For example, to prepare a 2.5 mg/mL solution, add 10% by volume of a 25
mg/mL DMSO stock to 90% corn oil.[8]

Storage and Stability

Proper storage is essential to maintain the integrity and activity of Fantofarone.
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Storage o

Form Stability Reference
Temperature

Solid Powder -20°C > 4 years [1][6]

4°C 2 years [8]

In DMSO -80°C 6 months to 2 years [718]

-20°C 1 year [8]

4°C 2 weeks [7]

To prevent degradation, protect solutions from light and avoid repeated freeze-thaw cycles.[8]
For long-term storage, aliquoting the stock solution and storing at -80°C is highly
recommended.[7][8]

Mechanism of Action: L-Type Calcium Channel
Inhibition

Fantofarone is a highly potent antagonist of L-type voltage-gated calcium channels.[1][8]
These channels are critical for calcium influx into cells, which triggers a variety of physiological
processes, including muscle contraction, hormone secretion, and gene transcription. By
blocking these channels, Fantofarone inhibits calcium entry, leading to vasodilation and a

negative chronotropic effect on the heart.[3][5] Its site of action is distinct from other major
classes of calcium channel blockers.[2][4]

Below is a diagram illustrating the signaling pathway affected by Fantofarone.
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Fantofarone's Mechanism of Action
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Caption: Fantofarone inhibits L-type Ca?* channels.

The following diagram illustrates a typical experimental workflow for preparing and using a
Fantofarone stock solution.
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Experimental Workflow for Fantofarone
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Caption: Fantofarone stock preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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